Cas no 108320-87-2 (Uridine 5′-Diphospho-N-acetylgalactosamine Disodium Salt)

• Product Name: Uridine 5′-Diphospho-N-acetylgalactosamine Disodium Salt
• CAS No: 108320-87-2
• MF: C₁₇H₂₅N₃Na₂O₁₇P₂
• MW: 651.317369222641
• CID: 127912
• PubChem ID: 24900653
• Update Time: 2025-06-14

Uridine 5′-Diphospho-N-acetylgalactosamine Disodium Salt Chemical and Physical Properties

Names and Identifiers

• Uridine 5'-(trihydrogendiphosphate), P'-[2-(acetylamino)-2-deoxy-a-D-galactopyranosyl] ester, disodium salt (9CI)
• Uridine 5'-(trihydrogendiphosphate), P'-[2-(acetylamino)-2-deoxy-a-D-galactopyranosyl] ester, ...
• URIDINE-5'-DIPHOSPHO-N-ACETYL-GALACTOS- AMINE DISODIUM SALT
• UDP-N-acetylgalactosamine
• UDP-GalNAc
• Uridine[5′]diphospho[1](2-acetamino-2-deoxy-α-D-galactopyranose) disodium salt
• UDP-GALNAC, 2NA
• URIDINE-5'-DIPHOSPHO-N-ACETYL-GALACTOS-&
• UDP-N-acetyl-D-galactosamine disodium salt
• Uridine 5′-diphospho-N-acetylgalactosamine
• UDP-a-D-N-Acetylgalactosamine,Disodium Salt
• UDP-α-D-N-Acetylgalactosamine, Disodium Salt
• UDP-ALPHA-D-N-ACETYLGALACTOSAMINE, DISODIUM SALT
• uridine 5-diphospho-N-*acetylgalactosamine disod
• Uridine 5'-diphospho-N-acetylgalactosamine disodium
• disodium;[(2R,3R,4R,5R,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl] [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] phosphate
• Uridine[5']diphospho[1](2-acetamino-2-deoxy-alpha-D-galactopyranose) disodium salt
• MFCD00077894
• 108320-87-2
• PD166054
• 2-Acetamido-2-deoxy-a-D-galactopyranosyl uridine diphosphate disodium salt
• Uridine 5'-(trihydrogen diphosphate)P'-[2-(acetylamino)-2-deoxy-alpha-D-galactopyranosyl] ester disodium
• Uridine 5'-diphospho-N-acetylgalactosamine disodium salt
• Udp-alpha-d-n-acetylgalactosamine,disodiumsalt
• J-700271
• F73414
• UDP-GalNAc.2Na; 2-Acetamido-2-deoxy-a-D-galactopyranosyl uridine diphosphate disodium salt;
• 1ST170031Na2
• UDP-N-acetyl-D-galactosamine disodium salt;
• Uridine-5'-diphospho-N-acetylgalactosamine disodium salt
• Uridine 5'-dip hospho-N-acetylgalactosamine disodium salt
• CHEBI:229261
• Uridine 5′-diphospho-N-acetylgalactosamine disodium salt
• DISODIUM [(2R,3S,4R,5R)-5-(2,4-DIOXO-3H-PYRIMIDIN-1-YL)-3,4-DIHYDROXYOXOLAN-2-YL]METHYL [(2R,3R,4R,5R,6R)-3-ACETAMIDO-4,5-DIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL PHOSPHONATO]OXYPHOSPHONATE
• Uridine 5′-Diphospho-N-acetylgalactosamine Disodium Salt

• MDL： MFCD00077894
• Inchi： 1S/C17H27N3O17P2.2Na/c1-6(22)18-10-13(26)11(24)7(4-21)35-16(10)36-39(31,32)37-38(29,30)33-5-8-12(25)14(27)15(34-8)20-3-2-9(23)19-17(20)28;;/h2-3,7-8,10-16,21,24-27H,4-5H2,1H3,(H,18,22)(H,29,30)(H,31,32)(H,19,23,28);;/q;2*+1/p-2/t7-,8-,10-,11+,12-,13-,14-,15-,16-;;/m1../s1
• InChI Key： HXWKMJZFIJNGES-AMMUOFBGSA-L
• SMILES： P(=O)([O-])(OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O)O[C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)NC(C)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 651.04545890g/mol
• Monoisotopic Mass: 651.04545890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 1060
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 306Ų

Experimental Properties

• Color/Form: White powder
• Solubility: H2O: 50 mg/mL, clear, colorless
• Solubility: dissolve in water

Uridine 5′-Diphospho-N-acetylgalactosamine Disodium Salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3F 10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine nucleotide sugars

Additional information on Uridine 5′-Diphospho-N-acetylgalactosamine Disodium Salt

Research Brief on Uridine 5′-Diphospho-N-acetylgalactosamine Disodium Salt (CAS: 108320-87-2): Recent Advances and Applications

Uridine 5′-Diphospho-N-acetylgalactosamine Disodium Salt (UDP-GalNAc), with the CAS number 108320-87-2, is a critical nucleotide sugar involved in glycosylation processes. It serves as a key substrate for glycosyltransferases, particularly in the biosynthesis of glycoproteins and glycolipids. Recent studies have highlighted its significance in various biological processes, including cell signaling, immune response modulation, and pathogen-host interactions. This research brief synthesizes the latest findings on UDP-GalNAc, focusing on its applications in drug development, glycobiology, and therapeutic interventions.

A 2023 study published in the Journal of Biological Chemistry explored the structural and functional dynamics of UDP-GalNAc in the context of mucin-type O-glycosylation. Researchers utilized X-ray crystallography and molecular dynamics simulations to elucidate the binding mechanisms of UDP-GalNAc with polypeptide N-acetylgalactosaminyltransferases (ppGalNAc-Ts). The study revealed that specific conformational changes in UDP-GalNAc enhance its catalytic efficiency, providing insights for designing glycosylation inhibitors targeting diseases like cancer and inflammatory disorders.

In the realm of drug development, UDP-GalNAc has gained attention as a potential therapeutic agent for metabolic disorders. A recent Nature Communications article (2024) demonstrated that UDP-GalNAc supplementation ameliorates glycosylation defects in fibroblasts derived from patients with congenital disorders of glycosylation (CDGs). The study employed high-throughput screening and metabolomic profiling to identify UDP-GalNAc as a promising candidate for CDG therapy, paving the way for preclinical trials.

Another groundbreaking application of UDP-GalNAc lies in the field of glycovaccines. A 2024 Science Advances publication reported the use of UDP-GalNAc analogs to engineer tumor-associated glycopeptides for cancer immunotherapy. By modulating the glycosylation patterns of antigen-presenting cells, researchers achieved enhanced immune recognition and tumor regression in murine models. This approach holds promise for developing next-generation vaccines against glycoprotein-rich cancers.

From a technical perspective, advances in synthetic biology have enabled the large-scale production of UDP-GalNAc using engineered microbial systems. A 2023 Metabolic Engineering study described a novel Escherichia coli strain optimized for UDP-GalNAc biosynthesis, achieving yields of 5.8 g/L in fed-batch fermentation. This breakthrough addresses previous supply chain challenges and facilitates cost-effective research and industrial applications.

In conclusion, recent research on UDP-GalNAc (108320-87-2) underscores its multifaceted roles in glycobiology and therapeutic development. The compound's involvement in critical glycosylation pathways, combined with emerging applications in drug discovery and immunotherapy, positions it as a molecule of significant interest for future investigations. Ongoing studies are expected to further unravel its potential in precision medicine and biomanufacturing.